Cas no 145361-91-7 (tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate)

Tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate is a specialized chemical intermediate used in organic synthesis, particularly in pharmaceutical and fine chemical applications. Its key advantages include a stable tert-butyl carbonate protecting group, which enhances selectivity in reactions, and the presence of both formyl and methoxy functional groups, enabling versatile derivatization. The compound is valuable in multi-step syntheses, offering controlled reactivity and compatibility with a range of reagents. Its well-defined structure ensures reproducibility in complex transformations, making it a reliable choice for researchers developing bioactive molecules or advanced materials. Proper handling under inert conditions is recommended to preserve its integrity.
tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate structure
145361-91-7 structure
Product Name:tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate
CAS No:145361-91-7
MF:C13H16O5
MW:252.263144493103
MDL:MFCD00191879
CID:101687
PubChem ID:688239
Update Time:2025-11-02

tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid,1,1-dimethylethyl 4-formyl-2-methoxyphenyl ester
    • TERT-BUTYL 4-FORMYL-2-METHOXYPHENYL CARBONATE
    • AC1LELNC
    • AC1Q489Y
    • ACMC-20n4i8
    • ALBB-014505
    • CTK4C4502
    • MolPort-001-793-400
    • O-T-Boc-Vanillin
    • TERT-BUTYL 4-FORMYL-2-METHOXYPHENYL CARB ONATE, 99
    • tert-butyl (4-formyl-2-methoxyphenyl) carbonate
    • AKOS005174708
    • EN300-20651
    • FT-0683899
    • DTXSID90350844
    • Z104479478
    • Carbonic acid, 1,1-dimethylethyl 4-formyl-2-methoxyphenyl ester
    • 145361-91-7
    • SCHEMBL4703425
    • MFCD00191879
    • A884629
    • CS-0214942
    • tert-butyl4-formyl-2-methoxyphenylcarbonate
    • DB-257016
    • tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate
    • MDL: MFCD00191879
    • Inchi: 1S/C13H16O5/c1-13(2,3)18-12(15)17-10-6-5-9(8-14)7-11(10)16-4/h5-8H,1-4H3
    • InChI Key: QHWDRZQSXVKLON-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC(C=O)=CC=1OC)C(C)(C)C

Computed Properties

  • Exact Mass: 252.09978
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Melting Point: 89-91 °C(lit.)
  • PSA: 61.83

tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate Security Information

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Additional information on tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate

Comprehensive Guide to tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate (CAS No. 145361-91-7)

tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate (CAS No. 145361-91-7) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, often referred to as a carbonate ester derivative, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure, featuring a formyl group and a methoxy group, makes it a valuable intermediate in organic synthesis. Researchers and manufacturers frequently seek this compound for its versatility and efficiency in multi-step synthetic processes.

The chemical properties of tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate include a molecular formula of C13H16O5 and a molecular weight of 252.26 g/mol. Its carbonate ester functionality provides stability under various reaction conditions, making it ideal for use in peptide coupling reactions and protecting group strategies. The compound's formyl group is particularly reactive, allowing for further functionalization, which is why it is often used in the synthesis of heterocyclic compounds and pharmaceutical intermediates.

In recent years, the demand for tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate has increased due to its applications in drug discovery and medicinal chemistry. With the rise of AI-driven drug design and high-throughput screening, researchers are increasingly looking for reliable building blocks like this compound to accelerate their workflows. Its role in the synthesis of kinase inhibitors and antiviral agents has also garnered attention, especially in light of global health challenges.

From a market perspective, tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate is supplied by several specialty chemical manufacturers. Its pricing and availability can vary depending on purity levels and batch sizes. Many suppliers offer custom synthesis services to meet the specific needs of research institutions and pharmaceutical companies. When sourcing this compound, it is essential to verify the CAS No. 145361-91-7 to ensure authenticity and quality.

For researchers working on green chemistry initiatives, tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate presents opportunities for sustainable synthesis routes. Its compatibility with catalytic methods and solvent-free reactions aligns with the growing emphasis on environmentally friendly practices in the chemical industry. Additionally, its use in flow chemistry setups highlights its adaptability to modern laboratory techniques.

In conclusion, tert-Butyl 4-Formyl-2-methoxyphenyl Carbonate (CAS No. 145361-91-7) is a highly versatile and valuable compound in synthetic chemistry. Its applications span across pharmaceutical research, material science, and bioconjugation, making it a sought-after reagent in both academic and industrial settings. As the demand for innovative chemical solutions grows, this compound is poised to remain a key player in advancing scientific discoveries.

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